Cas no 409366-27-4 (Benzeneaceticacid, 3,5-dichloro-4-hydroxy-, methyl ester)

• Product Name: Benzeneaceticacid, 3,5-dichloro-4-hydroxy-, methyl ester
• CAS No: 409366-27-4
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 328805
• PubChem ID: 53739074
• Update Time: 2025-04-19

Benzeneaceticacid, 3,5-dichloro-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneaceticacid, 3,5-dichloro-4-hydroxy-, methyl ester
• 2-(3,5-dichloro-4-hydroxyphenyl)propanoate
• methyl 2-(3,5-dichloro-4-hydroxyphenyl)acetate
• METHYL(3,5-DICHLORO-4-HYDROXYPHENYL)ACETATE
• 4-hydroxy-3,5-dichlorophenylacetic acid methyl ester
• 409366-27-4
• methyl2-(3,5-dichloro-4-hydroxyphenyl)acetate
• (3,5-Dichloro-4-hydroxy-phenyl)-acetic acid methyl ester
• FT-0743234
• SCHEMBL2926157
• methyl 3,5-dichloro-4-hydroxyphenylacetate
• KNGPFDQTMHMXDW-UHFFFAOYSA-N

• Inchi： 1S/C9H8Cl2O3/c1-14-8(12)4-5-2-6(10)9(13)7(11)3-5/h2-3,13H,4H2,1H3
• InChI Key： KNGPFDQTMHMXDW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)CC(=O)OC)Cl)O

Computed Properties

• Exact Mass: 233.98500
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.41450